Cas no 16224-33-2 (2-Propanol,1-butoxy-3-chloro-)

• Product Name: 2-Propanol,1-butoxy-3-chloro-
• CAS No: 16224-33-2
• MF: C₇H₁₅ClO₂
• MW: 166.645801782608
• CID: 146964
• PubChem ID: 27759
• Update Time: 2025-04-19

2-Propanol,1-butoxy-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-butoxy-3-chloro-
• 1-Butoxy-3-chloro-2-propanol
• 1-butoxy-3-chloropropan-2-ol
• 1-butoxy-3-chloro-propan-2-ol
• 1-Butoxy-3-chlor-propan-2-ol
• 1-chloro-3-butoxy-2-hydroxypropane
• 1-chloro-3-butoxy-2-propanol
• 3-Chlor-1-butyloxy-propanol
• 3-Chlor-propylenglykol-1-butylaether
• BRN 1698575
• Butyl 3-chloro-2-hydroxypropyl ether
• Butyl-chlorhydrinether
• Butyl-chlorhydrinether [Czech]
• ETHER, BUTYL (3-CHLORO-2-HYDROXYPROPYL)
• SCHEMBL8958246
• 2-Propanol, 1-chloro-3-butoxy
• 4-01-00-02485 (Beilstein Handbook Reference)
• 1-chloro-3-n-butoxy-2-propanol
• NSC86961
• DTXSID10884878
• NSC-86961
• WLN: QYG2O4
• AKOS006275947
• 2-Propanol, 1-butoxy-3-chloro-
• 16224-33-2
• NSC 86961

• Inchi： 1S/C7H15ClO2/c1-2-3-4-10-6-7(9)5-8/h7,9H,2-6H2,1H3
• InChI Key： IZHGMMBZJWHGND-UHFFFAOYSA-N
• SMILES： ClCC(COCCCC)O

Computed Properties

• Exact Mass: 166.07615
• Monoisotopic Mass: 166.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0732 (rough estimate)
• Boiling Point: 234.9°C (rough estimate)
• Refractive Index: 1.4268 (estimate)
• PSA: 29.46
• LogP: 1.40280